2-Bromobenzoylacetonitrile
Cat. No. B1278727
Key on ui cas rn:
53882-80-7
M. Wt: 224.05 g/mol
InChI Key: KETIGQNBJUHYCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[CH3:3][C:4]#[N:5].[CH3:6][O:7][C:8]([c:9]1[c:10]([Br:15])[cH:11][cH:12][cH:13][cH:14]1)=[O:16].[H-:2].[Na+:1]>>[CH2:3]([C:4]#[N:5])[C:8](=[O:7])[c:9]1[c:10]([Br:15])[cH:11][cH:12][cH:13][cH:14]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)c1ccccc1Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CCC(=O)c1ccccc1Br
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
